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Compound of Interest

Compound Name: IDO5L

Cat. No.: B612236

For researchers, scientists, and drug development professionals handling the potent
indoleamine 2,3-dioxygenase (IDO) inhibitor IDO5L, ensuring its proper disposal is a critical
component of laboratory safety and environmental responsibility. Due to its biological potency,
IDOS5L waste must be managed as hazardous chemical waste. The following guide provides
detailed, step-by-step procedures for the safe disposal of IDO5L in various forms.

Chemical and Physical Properties of IDO5L

A comprehensive understanding of the chemical and physical properties of IDO5L is
fundamental to its safe handling and disposal.

Property Value

Chemical Formula CoH7CIFNsO2[1][2][3]
Molecular Weight 271.64 g/mol [1][2]
Appearance Off-white to yellow solid[1]
CAS Number 914471-09-3[1][3]

Storage and Stability

Proper storage is crucial to maintain the integrity of IDO5L and to prevent accidental exposure.
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Condition Duration
Powder at -20°C 3 years[1][4]
Powder at 4°C 2 years[5]

In solvent at -80°C 2 years[1][5]
In solvent at -20°C 1 year[1][5]

Solubility Data

The solubility of IDO5L in various solvents dictates the appropriate disposal routes for

solutions.
Solvent Solubility
DMSO > 52 mg/mL (191.43 mM)[1][5]
Ethanol 27.2 mg/mL (100.13 mM)[4]
DMF 30 mg/mL[3]

Ethanol:PBS (pH 7.2) (1:1)

0.5 mg/mL[3]

Step-by-Step Disposal Procedures for IDO5L Waste

The following protocols are designed to guide laboratory personnel in the safe disposal of

IDO5L. These procedures are based on general best practices for hazardous chemical waste

management and should be performed in accordance with your institution's specific

environmental health and safety (EHS) guidelines.

Solid IDO5L Waste Disposal

This category includes expired or unused IDO5L powder, as well as grossly contaminated

items such as weighing boats and paper.

e Segregation: Do not mix solid IDO5L waste with non-hazardous trash.

e Packaging:
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o Carefully place the solid IDO5L waste, including any contaminated items, into a
designated, sealable, and chemically compatible container (e.g., a high-density
polyethylene (HDPE) bottle or a securely lined cardboard box for dry waste).

o Ensure the container is clearly labeled as "Hazardous Waste."

e Labeling: The label must include:

The words "Hazardous Waste"

[¢]

[e]

The full chemical name: 4-amino-N'-(3-chloro-4-fluorophenyl)-N-hydroxy-1,2,5-oxadiazole-
3-carboximidamide (IDO5L)

[e]

The approximate amount of waste.

The date of accumulation.

o

o Storage: Store the sealed and labeled container in a designated satellite accumulation area
until it is collected by your institution's EHS personnel.

Liquid IDO5SL Waste Disposal

Liquid waste containing IDO5L must be segregated based on the solvent used.
e Aqueous Solutions:

o Segregation: Collect all agueous solutions containing IDO5L in a dedicated, sealed, and
leak-proof container, typically a plastic carboy. Do not mix with organic solvent waste.

o Labeling: Label the container as "Hazardous Waste" with the chemical name "Aqueous
waste containing IDO5L" and list all components, including buffers and salts.

o Storage: Store in a designated satellite accumulation area, ensuring it is segregated from
incompatible waste streams like acids and organic solvents.

o Organic Solvent Solutions:
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o Segregation: Collect organic solvent solutions of IDO5L in a separate, chemically resistant
container (e.g., a safety can for flammable solvents). It is best practice to segregate
halogenated and non-halogenated solvent waste.

o Labeling: Clearly label the container as "Hazardous Waste" and specify the contents, for
example, "IDO5L in DMSO."

o Storage: Store in a well-ventilated area, away from sources of ignition, and within
secondary containment.

Contaminated Labware Disposal

This includes items such as pipette tips, centrifuge tubes, and glassware that have come into
contact with IDO5L.

o Sharps: All sharps (needles, scalpels, contaminated broken glass) must be placed in a
designated, puncture-resistant sharps container labeled "Chemically Contaminated Sharps."

e Non-Sharp Labware:

o Decontamination (if feasible): For glassware, triple-rinse with a suitable solvent that can
dissolve IDO5L. The rinsate must be collected and disposed of as liquid hazardous waste.

o Packaging: Place non-sharp, contaminated labware (e.g., pipette tips, tubes) in a durable,
sealed plastic bag or a designated container for solid chemical waste.

o Labeling: Label the container as "Hazardous Waste" and describe the contents (e.g., "Lab
debris contaminated with IDO5L").

Experimental Protocols: Not Applicable

The provided information focuses on the chemical properties and disposal of IDO5L and does
not cite specific experimental protocols that would be relevant to reproduce. The disposal
procedures themselves are the primary protocol.

Mandatory Visualizations
IDOSL Disposal Workflow
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Waste Generation

IDOSL Waste Generated
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Caption: Workflow for the proper segregation and disposal of IDO5L waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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